Cas no 1806934-60-0 (4-Chloro-3-(difluoromethyl)-2-hydroxypyridine-5-sulfonamide)

• Product Name: 4-Chloro-3-(difluoromethyl)-2-hydroxypyridine-5-sulfonamide
• CAS No: 1806934-60-0
• MF: C₆H₅ClF₂N₂O₃S
• MW: 258.630306005478
• CID: 4870070
• Update Time: 2025-10-24

4-Chloro-3-(difluoromethyl)-2-hydroxypyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(difluoromethyl)-2-hydroxypyridine-5-sulfonamide

• Inchi： 1S/C6H5ClF2N2O3S/c7-4-2(15(10,13)14)1-11-6(12)3(4)5(8)9/h1,5H,(H,11,12)(H2,10,13,14)
• InChI Key： VNLWNKBTQYRQKB-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C(NC=C1S(N)(=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 463
• XLogP3: -0.5
• Topological Polar Surface Area: 97.6

Additional information on 4-Chloro-3-(difluoromethyl)-2-hydroxypyridine-5-sulfonamide

Comprehensive Guide to 4-Chloro-3-(difluoromethyl)-2-hydroxypyridine-5-sulfonamide (CAS No. 1806934-60-0): Properties, Applications, and Market Insights

4-Chloro-3-(difluoromethyl)-2-hydroxypyridine-5-sulfonamide (CAS 1806934-60-0) is a specialized sulfonamide derivative with a unique pyridine backbone, attracting significant attention in pharmaceutical and agrochemical research. This compound's molecular structure combines chloro, difluoromethyl, and hydroxyl functional groups, creating distinct reactivity patterns that make it valuable for drug discovery and crop protection applications. Researchers frequently search for "sulfonamide pyridine derivatives" or "difluoromethyl heterocycles" – key terms reflecting current industry trends toward fluorine-containing bioactive molecules.

The physicochemical properties of CAS 1806934-60-0 demonstrate why it's becoming a compound of interest: its moderate water solubility (enhanced by the sulfonamide group) and lipophilicity (from the difluoromethyl moiety) create an optimal balance for biological membrane penetration. Recent studies highlight its potential as a enzyme inhibitor scaffold, particularly in targeting metabolic pathways – a hot topic in precision medicine development. Analytical techniques like HPLC-MS and NMR spectroscopy are commonly employed for quality control, as evidenced by frequent searches for "analysis of sulfonamide pyridines".

In pharmaceutical applications, this compound serves as a versatile intermediate for developing small molecule therapeutics. Its structural features align with modern "fragment-based drug design" approaches, answering the growing demand for molecular building blocks with three-dimensional complexity. The presence of both hydrogen bond donors (hydroxyl and sulfonamide) and acceptors makes it particularly valuable for protein-ligand interactions – a frequent subject in computational chemistry forums and publications.

The agrochemical sector shows increasing interest in CAS 1806934-60-0 for developing next-generation crop protection agents. Its pyridine-sulfonamide core appears in several herbicide and fungicide prototypes, addressing the industry's need for compounds with novel modes of action. Search trends reveal strong interest in "fluorinated agrochemical intermediates" and "environmentally friendly sulfonamides", positioning this compound at the intersection of efficacy and sustainability concerns.

From a synthetic chemistry perspective, the 4-Chloro-3-(difluoromethyl)-2-hydroxypyridine-5-sulfonamide structure offers multiple sites for selective functionalization. The chloro group at position 4 allows for cross-coupling reactions, while the hydroxyl at position 2 enables etherification or esterification. Such versatility explains why "pyridine sulfonamide synthesis" ranks high in chemical database queries. Recent patent analyses show growing IP activity around similar structures, particularly in bioconjugation and prodrug technologies.

Market analysis indicates steady growth in demand for CAS 1806934-60-0, driven by expanding contract research organizations and specialty chemical suppliers. The compound's regulatory status remains favorable in major markets, with proper safety data sheets available for industrial handling. Quality benchmarks typically require ≥98% purity, with residual solvent levels meeting ICH guidelines – specifications frequently searched by procurement specialists.

Environmental and ADME studies (Absorption, Distribution, Metabolism, Excretion) of related pyridine sulfonamides suggest generally favorable profiles, though researchers emphasize the importance of structure-activity relationship (SAR) optimization. This aligns with industry focus on "green chemistry metrics" and "benign by design" principles. The compound's photostability and hydrolytic stability data are often requested by formulators developing agricultural formulations or pharmaceutical salts.

Future research directions for 4-Chloro-3-(difluoromethyl)-2-hydroxypyridine-5-sulfonamide likely involve crystal engineering to improve physicochemical properties, and computational modeling to predict biological targets. The rise of "AI-assisted molecular design" platforms has increased demand for well-characterized chemical building blocks like this compound. Its appearance in several high-throughput screening libraries confirms its relevance to modern drug discovery pipelines.

For researchers working with CAS 1806934-60-0, proper storage conditions (typically 2-8°C under inert atmosphere) and handling procedures (using standard laboratory PPE) are essential. Analytical methods continue to evolve, with recent publications describing improved UPLC-MS/MS techniques for trace analysis – addressing another common search query about "sulfonamide quantification methods".

In conclusion, 4-Chloro-3-(difluoromethyl)-2-hydroxypyridine-5-sulfonamide represents a multifaceted compound bridging medicinal chemistry and agrochemical innovation. Its unique combination of halogenation, fluorination, and sulfonamide features makes it a valuable asset in developing solutions for global health and food security challenges – topics consistently ranking high in scientific and public discourse.